![molecular formula C14H13N3O4S B256574 2-{4-nitrophenoxy}-N'-[1-(2-thienyl)ethylidene]acetohydrazide](/img/structure/B256574.png)
2-{4-nitrophenoxy}-N'-[1-(2-thienyl)ethylidene]acetohydrazide
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Overview
Description
2-{4-nitrophenoxy}-N'-[1-(2-thienyl)ethylidene]acetohydrazide, also known as NTA, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is synthesized through a specific method, and its mechanism of action and biochemical and physiological effects have been extensively investigated. In
Mechanism of Action
2-{4-nitrophenoxy}-N'-[1-(2-thienyl)ethylidene]acetohydrazide inhibits AChE through the formation of a covalent bond with the enzyme's active site. This covalent bond prevents the breakdown of acetylcholine, leading to an increase in its levels and subsequent physiological effects. This compound has also been shown to inhibit other enzymes, such as butyrylcholinesterase and monoamine oxidase A, which may contribute to its therapeutic potential.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are largely dependent on its inhibition of AChE. The increase in acetylcholine levels can lead to various effects, including improved cognitive function, enhanced muscle contraction, and increased secretion of certain glands. This compound has also been shown to exhibit anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic applications.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-{4-nitrophenoxy}-N'-[1-(2-thienyl)ethylidene]acetohydrazide in lab experiments is its potent inhibition of AChE, which allows for the study of the physiological effects of increased acetylcholine levels. This compound is also relatively easy to synthesize and purify, making it readily available for research purposes. However, one limitation of this compound is its potential toxicity, which may limit its use in certain experiments. Additionally, the covalent bond formed between this compound and AChE is irreversible, which may limit its use in certain studies.
Future Directions
There are many potential future directions for the study of 2-{4-nitrophenoxy}-N'-[1-(2-thienyl)ethylidene]acetohydrazide. One area of interest is its potential therapeutic applications in the treatment of Alzheimer's disease and other neurological disorders. Further research is needed to determine the safety and efficacy of this compound in these applications. Additionally, the potential use of this compound as a pesticide or insecticide is an area of interest, as its inhibition of AChE may make it an effective tool for pest control. Further research is needed to determine the safety and efficacy of this compound in these applications.
Synthesis Methods
The synthesis of 2-{4-nitrophenoxy}-N'-[1-(2-thienyl)ethylidene]acetohydrazide involves the reaction of 2-{4-nitrophenoxy} acetohydrazide with 2-thienylacetaldehyde. This reaction is carried out in the presence of a catalyst, such as acetic acid or sulfuric acid, under reflux conditions. The resulting product is then purified through recrystallization to obtain this compound in a pure form.
Scientific Research Applications
2-{4-nitrophenoxy}-N'-[1-(2-thienyl)ethylidene]acetohydrazide has been widely used in scientific research as a potent inhibitor of the enzyme acetylcholinesterase (AChE). AChE is an enzyme that breaks down the neurotransmitter acetylcholine in the nervous system, and its inhibition can lead to an increase in acetylcholine levels, which can have various physiological effects. This compound has been studied for its potential therapeutic applications in the treatment of Alzheimer's disease, as well as in the development of pesticides and insecticides.
properties
Molecular Formula |
C14H13N3O4S |
---|---|
Molecular Weight |
319.34 g/mol |
IUPAC Name |
2-(4-nitrophenoxy)-N-[(E)-1-thiophen-2-ylethylideneamino]acetamide |
InChI |
InChI=1S/C14H13N3O4S/c1-10(13-3-2-8-22-13)15-16-14(18)9-21-12-6-4-11(5-7-12)17(19)20/h2-8H,9H2,1H3,(H,16,18)/b15-10+ |
InChI Key |
MTMSIPGGWSJKCT-XNTDXEJSSA-N |
Isomeric SMILES |
C/C(=N\NC(=O)COC1=CC=C(C=C1)[N+](=O)[O-])/C2=CC=CS2 |
SMILES |
CC(=NNC(=O)COC1=CC=C(C=C1)[N+](=O)[O-])C2=CC=CS2 |
Canonical SMILES |
CC(=NNC(=O)COC1=CC=C(C=C1)[N+](=O)[O-])C2=CC=CS2 |
Origin of Product |
United States |
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